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Compound of Interest

Compound Name: m-PEG12-Thiol

Cat. No.: B2839523

Essential Safety and Handling Guide for m-PEG12-
Thiol

This guide provides crucial safety, handling, and disposal information for m-PEG12-Thiol,
tailored for researchers, scientists, and drug development professionals. Given the variability in
reported hazard information, a conservative approach to safety is strongly advised. All
procedures should be conducted with the utmost caution, and a comprehensive risk
assessment should be performed before handling this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)

While some suppliers classify m-PEG12-Thiol as non-hazardous, other safety data sheets for
similar compounds indicate potential for skin, eye, and respiratory irritation.[1] Thiols are also
known for their strong, unpleasant odors.[2][3] Therefore, stringent adherence to PPE protocols
is mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category

Specification

Rationale

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) approved
standards.[4][5] A face shield
may be required for splash

hazards.

To protect against splashes
and vapors that can cause

serious eye irritation.

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile or neoprene
rubber) and a flame-resistant
lab coat. Clothing should cover

all exposed skin.

To prevent skin contact which

may cause irritation.

Respiratory Protection

Use only in a well-ventilated
area, preferably under a
chemical fume hood. If
exposure limits are exceeded
or irritation is experienced, a
full-face respirator with an
appropriate cartridge is

necessary.

To avoid inhalation of vapors
which may cause respiratory
irritation.

Hand Protection

Chemical-resistant gloves are
essential. Nitrile or neoprene
gloves are recommended.
Always inspect gloves for

integrity before use.

To prevent direct hand contact

with the chemical.

Operational and Handling Plan

A systematic approach to handling m-PEG12-Thiol is essential to minimize exposure and

ensure a safe laboratory environment.

Receiving and Storage

« Inspection: Upon receipt, inspect the container for any signs of damage or leakage.
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» Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed. For
long-term stability, storage at -20°C or -80°C is recommended.

» Labeling: Ensure the container is clearly labeled with the chemical name and associated
hazards.

Preparation and Use

e Fume Hood: All handling of m-PEG12-Thiol, including weighing and solution preparation,
must be conducted in a certified chemical fume hood.

e PPE: Don all required PPE before handling the chemical.

e Dispensing: Avoid creating dust or aerosols. Use appropriate tools for transferring the solid
material.

» Spill Kit: Ensure a spill kit containing an inert absorbent material (e.g., vermiculite, dry sand)
is readily available.

e Hand Washing: Wash hands and any exposed skin thoroughly after handling.

Emergency Procedures

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.

o Eye Contact: Flush eyes with water for at least 15 minutes as a precaution. Remove contact
lenses if present and easy to do.

¢ Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.

» Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Disposal Plan

Proper disposal of m-PEG12-Thiol and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection
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o Liquid Waste: Collect all solutions containing m-PEG12-Thiol in a designated, sealed, and
clearly labeled hazardous waste container. The label must explicitly state that the container
holds thiol-containing waste.

e Solid Waste: Contaminated items such as gloves, pipette tips, and paper towels should be
placed in a sealed plastic bag, which is then placed in a designated solid hazardous waste
container.

o Decontamination: Glassware and equipment should be decontaminated by scrubbing with
alcohol or a bleach solution. The used decontamination solution should be collected as
hazardous waste.

Waste Disposal

» Dispose of all waste in accordance with local, state, and federal regulations.

» Contact your institution's environmental health and safety (EHS) department for specific
disposal procedures.

Suantitative Data S

Property Value Source(s)
Storage Temperature -20°C to -80°C

Appearance Solid

Molecular Weight ~576.74 g/mol

Polyethylene glycol: TWA
Occupational Exposure Limits 10.00 mg/m3 (WEEL)
(for related compounds) Respirable dust: PEL 5.00
mg/m3 (OSHA)

Experimental Workflow for Safe Handling
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Receiving & Storage Emergency Procedures
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Caption: Workflow for the safe handling of m-PEG12-Thiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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